Cas no 2229309-66-2 (2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride
• CAS No: 2229309-66-2
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 6367722
• PubChem ID: 165869906
• Update Time: 2025-10-30

2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride
• 2229309-66-2
• EN300-1989463

• Inchi： 1S/C8H10ClNO2S/c1-7-2-4-10-8(6-7)3-5-13(9,11)12/h2,4,6H,3,5H2,1H3
• InChI Key： YISIUSOZUKQEHY-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=C(C)C=CN=1)(=O)=O

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride

Introduction to 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride (CAS No: 2229309-66-2)

2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile applications. This compound, identified by the CAS number 2229309-66-2, belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of a pyridine ring with a methyl substituent at the 4-position and an ethanesulfonyl chloride group at the 1-position endows this molecule with unique chemical properties that make it particularly valuable in medicinal chemistry.

The structure of 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride incorporates a pyridine core, which is a common motif in many pharmacologically relevant compounds. Pyridine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them indispensable in drug design. The methyl group at the 4-position of the pyridine ring enhances the lipophilicity of the molecule, potentially improving its absorption and bioavailability when used in pharmaceutical applications. Additionally, the sulfonyl chloride functionality is highly reactive, allowing for further derivatization through nucleophilic substitution reactions, which is a crucial step in constructing more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride has emerged as a key intermediate in the synthesis of several promising drug candidates. For instance, its reactivity with amines allows for the formation of sulfonamides, which are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound's ability to serve as a building block for more intricate molecules has made it a favorite among synthetic chemists working on next-generation therapeutics.

One of the most compelling aspects of 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the pyridine scaffold and introducing functional groups like sulfonyl chlorides, researchers can fine-tune the properties of kinase inhibitors to enhance their selectivity and potency. Several studies have demonstrated that derivatives of this compound exhibit inhibitory activity against specific kinases, making them attractive candidates for further development into clinical drugs.

The pharmaceutical industry has also explored the use of 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride in the synthesis of central nervous system (CNS) drugs. The lipophilic nature of the molecule, combined with its ability to cross the blood-brain barrier, makes it an ideal candidate for developing treatments for neurological disorders. Researchers have reported its utility in creating novel antipsychotics and antidepressants by leveraging its reactivity to form complex heterocyclic structures that can interact with neurotransmitter receptors.

Another area where 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride has shown promise is in antiviral drug development. The ability to modify the pyridine ring and introduce sulfur-containing functionalities allows for the creation of molecules that can inhibit viral replication by targeting essential viral enzymes or proteins. Recent advancements in medicinal chemistry have highlighted its role in developing inhibitors against RNA viruses, including those responsible for emerging infectious diseases. The compound's versatility makes it a valuable tool in combating viral infections by enabling the rapid design and synthesis of novel antiviral agents.

The agrochemical sector has not been left behind in utilizing 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride either. Sulfonyl chlorides are well-known for their herbicidal properties, and derivatives of this compound have been investigated as potential weed control agents. By incorporating structural elements that enhance binding affinity to plant-specific enzymes, researchers aim to develop herbicides that are effective against weeds while minimizing harm to crops. This application underscores the broad utility of sulfonyl chloride intermediates across different sectors of chemical research.

From a synthetic chemistry perspective, 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride is valued for its synthetic versatility. The sulfonyl chloride group can be readily converted into other functional groups such as sulfonamides, sulfones, and thiols through various chemical transformations. This adaptability allows chemists to tailor the molecule's properties for specific applications by introducing different substituents or modifying existing ones. The ease with which this compound can be incorporated into larger molecular frameworks makes it an indispensable tool in drug discovery pipelines.

In conclusion, 2-(4-methylpyridin-2-yl)ethane-1-sulfonyl chloride (CAS No: 2229309-66-2) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features and reactivity make it an invaluable intermediate in pharmaceutical synthesis, particularly for developing kinase inhibitors, CNS drugs, and antiviral agents. Additionally, its utility in agrochemical applications highlights its broad industrial relevance. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like 2-(4-methylpyridin-2-yilethanesulfonyl chloride) will undoubtedly play an increasingly important role in advancing scientific and medical progress.